Cas no 1361559-14-9 (2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde
• CAS No: 1361559-14-9
• MF: C₁₃H₅Cl₃F₃NO
• MW: 354.539110898972
• CID: 4967158
• Update Time: 2025-05-22

2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C13H5Cl3F3NO/c14-6-3-9(15)11(10(16)4-6)12-7(5-21)8(1-2-20-12)13(17,18)19/h1-5H
• InChI Key： BQXKQXUGIKNGOF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(C=O)=C(C(F)(F)F)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 352.938881 g/mol
• Monoisotopic Mass: 352.938881 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30
• Molecular Weight: 354.5

Additional information on 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde

Introduction to 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde (CAS No. 1361559-14-9)

2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde, also known by its CAS registry number 1361559-14-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trichlorophenyl group with a trifluoromethyl group attached to a nicotinaldehyde backbone. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The nicotinaldehyde moiety serves as the central framework of this compound. Nicotinaldehyde, also known as 3-pyridinecarbaldehyde, is a derivative of pyridine with an aldehyde group at the 3-position. The substitution of this aldehyde group with specific functional groups can significantly alter the electronic and steric properties of the molecule. In the case of 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde, the introduction of a trichlorophenyl group at the 2-position and a trifluoromethyl group at the 4-position creates a highly functionalized molecule with potential applications in catalysis, electronics, and pharmaceuticals.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde in designing advanced materials. The trichlorophenyl group contributes to the molecule's stability and electronic properties due to the electron-withdrawing nature of chlorine atoms. Similarly, the trifluoromethyl group enhances the molecule's fluorophilicity and chemical resistance. These attributes make this compound an excellent candidate for use in high-performance polymers and organic electronic devices.

In terms of synthesis, 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde can be prepared through a variety of methods. One common approach involves nucleophilic substitution reactions where an appropriate precursor undergoes substitution with chlorinated or fluorinated reagents. Another method employs coupling reactions under palladium catalysis to introduce the trichlorophenyl and trifluoromethyl groups onto the nicotinaldehyde backbone. The choice of synthesis route depends on factors such as reaction efficiency, scalability, and cost-effectiveness.

The physical properties of this compound are equally intriguing. Its melting point is relatively high due to strong intermolecular forces arising from both hydrogen bonding (from the aldehyde group) and van der Waals interactions (from the bulky substituents). The compound is also sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and THF. These solubility characteristics make it suitable for use in organic synthesis reactions where precise control over reaction conditions is essential.

Recent research has explored the application of 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde in drug discovery. Its unique structure allows for interactions with various biological targets such as enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While further research is needed to establish its therapeutic potential fully, these findings underscore its promise as a lead compound for drug development.

In addition to its biological applications, this compound has found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable ligand in catalytic systems. For example, palladium complexes derived from this compound have been shown to catalyze cross-coupling reactions efficiently under mild conditions. Such applications highlight its versatility across different scientific domains.

The environmental impact of CAS No. 1361559-14-9 has also been a topic of recent interest. Given its complex structure and potential persistence in environmental systems due to its halogenated substituents, researchers are investigating its biodegradation pathways under various conditions. Understanding these pathways is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinaldehyde, or CAS No. 1361559-14-9 strong>, represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure endows it with remarkable chemical properties that make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior